Cas no 162012-70-6 (4-Chloro-7-fluoro-6-nitroquinazoline)

• Product Name: 4-Chloro-7-fluoro-6-nitroquinazoline
• CAS No: 162012-70-6
• MF: C₈H₃ClFN₃O₂
• MW: 227.579723596573
• MDL: MFCD08063159
• CID: 98313
• PubChem ID: 10609358
• Update Time: 2025-11-01

4-Chloro-7-fluoro-6-nitroquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-7-fluoro-6-nitroquinazoline
• 4-chloro-6-nitro-7-fluoro-quinazoline
• 4-Chloro-7-fluoro-6-nitro-quinazoline
• QUINAZOLINE,4-CHLORO-7-FLUORO-6-NITRO
• 4-CHLORO-7-FLUORO-6-NITRO-QUINAZOLINE###162012-70-6
• MFCD08063159
• SY027431
• UYQMNEZWVKRWMS-UHFFFAOYSA-N
• DTXSID60442467
• AC-8525
• FT-0650219
• 4-chloro-7-fluoro-6-nitro-quinazoline, AldrichCPR
• CS-0000035
• 4-chloro-7-fluoro-6-nitro quinazoline
• A3596
• nchembio866-comp44
• AM20030091
• C8H3ClFN3O2
• 162012-70-6
• 4-chloro-7-fluor-6-nitroquinazoline
• AKOS015917848
• SCHEMBL25409
• MB05331
• AS-38865
• Quinazoline, 4-chloro-7-fluoro-6-nitro-
• BCP21434
• J-200171
• DB-064429

• MDL： MFCD08063159
• Inchi： 1S/C8H3ClFN3O2/c9-8-4-1-7(13(14)15)5(10)2-6(4)11-3-12-8/h1-3H
• InChI Key： UYQMNEZWVKRWMS-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C(=CC2=NC=N1)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.99000
• Monoisotopic Mass: 226.9897822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.649
• Boiling Point: 395.3°C at 760 mmHg
• Flash Point: 193 ºC
• Refractive Index: 1.673
• PSA: 71.60000
• LogP: 2.85370

4-Chloro-7-fluoro-6-nitroquinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Store in freezer, under -20°C

Additional information on 4-Chloro-7-fluoro-6-nitroquinazoline

Professional Introduction to 4-Chloro-7-fluoro-6-nitroquinazoline (CAS No. 162012-70-6)

4-Chloro-7-fluoro-6-nitroquinazoline, identified by its Chemical Abstracts Service (CAS) number CAS No. 162012-70-6, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic amine has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro, fluoro, and nitro substituents on the quinazoline backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthesizing biologically active agents.

The quinazoline core is a well-documented pharmacophore in medicinal chemistry, known for its role in various therapeutic areas such as anticancer, antimicrobial, and anti-inflammatory treatments. The introduction of electron-withdrawing groups like the nitro and chloro substituents enhances the electrophilicity of the quinazoline ring, facilitating further functionalization and derivatization. Additionally, the fluoro group introduces metabolic stability and lipophilicity, which are critical factors in drug design for improving bioavailability and pharmacokinetic profiles.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Chloro-7-fluoro-6-nitroquinazoline. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the synthesis process, allowing for greater access to this compound. These innovations have not only improved yield but also reduced the environmental impact of production, aligning with the growing emphasis on sustainable chemistry practices.

In the realm of drug discovery, 4-Chloro-7-fluoro-6-nitroquinazoline has been extensively explored as a precursor for developing novel therapeutic agents. Its structural motif is found in several approved drugs that exhibit potent activity against various diseases. For instance, derivatives of quinazoline have shown promise in targeting kinases and other enzymes involved in cancer pathways. The halogenated substituents on this compound enhance its binding affinity to biological targets, making it an attractive candidate for further optimization.

The< strong>fluoro group in particular plays a crucial role in modulating the pharmacological properties of quinazoline derivatives. Fluorine atoms can influence metabolic pathways by increasing metabolic stability and reducing susceptibility to enzymatic degradation. This property has been leveraged in the development of antiviral and anticancer drugs where prolonged half-life and enhanced bioavailability are desired. Furthermore, computational modeling studies have indicated that the presence of a fluoro group can improve binding interactions with protein targets, potentially leading to higher efficacy.

Current research efforts are focused on expanding the chemical space of 4-Chloro-7-fluoro-6-nitroquinazoline through structural diversification. By employing combinatorial chemistry and high-throughput screening techniques, scientists are identifying novel analogs with improved pharmacological profiles. These studies aim to uncover new therapeutic targets and overcome existing challenges such as drug resistance. The nitro group on the molecule also offers opportunities for further functionalization, allowing for the introduction of additional pharmacophores or bioisosteres.

The< strong>CAS No. 162012-70-6 registry ensures that researchers have access to reliable information about this compound's properties and synthesis methods. This standardized identification system facilitates collaboration across academic institutions and pharmaceutical companies, fostering innovation in drug development. As part of ongoing research initiatives, 4-Chloro-7-fluoro-6-nitroquinazoline continues to be a subject of interest for medicinal chemists seeking to develop next-generation therapeutics.

The< strong>nitro substituent on the quinazoline ring contributes significantly to the reactivity of this compound. Nitro groups can be reduced to amino groups under controlled conditions, providing a pathway for introducing amine functionalities that are critical in drug design. This versatility allows for the synthesis of a wide range of derivatives with tailored biological activities. Additionally, nitro compounds often exhibit potent antimicrobial properties due to their ability to disrupt bacterial cell wall synthesis.

In conclusion, 4-Chloro-7-fluoro-6-nitroquinazoline (CAS No. 162012-70-6) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features and functional groups make it a valuable building block for developing novel therapeutics across multiple disease areas. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play an increasingly important role in future drug discovery efforts.